Cas no 18037-90-6 (Thiazolo[4,5-f]-2,1,3-benzothiadiazole,6-methyl-)

Thiazolo[4,5-f]-2,1,3-benzothiadiazole,6-methyl- structure
18037-90-6 structure
Product Name:Thiazolo[4,5-f]-2,1,3-benzothiadiazole,6-methyl-
CAS No:18037-90-6
MF:C8H5N3S2
MW:207.275398015976
CID:122730
PubChem ID:71435622
Update Time:2025-04-18

Thiazolo[4,5-f]-2,1,3-benzothiadiazole,6-methyl- Chemical and Physical Properties

Names and Identifiers

    • Thiazolo[4,5-f]-2,1,3-benzothiadiazole,6-methyl-
    • Thiazolo[4,5-f]-2,1,3-benzothiadiazole, 6-methyl- (6CI,8CI)
    • 6-Methylthiazolo[4',5':4,5]benzo[1,2-c][1,2,5]thiadiazole
    • 18037-90-6
    • SCHEMBL19757341
    • Inchi: 1S/C8H5N3S2/c1-4-9-7-2-5-6(11-13-10-5)3-8(7)12-4/h2-3H,1H3
    • InChI Key: KXORQAMHSAANKQ-UHFFFAOYSA-N
    • SMILES: S1C(C)=NC2=CC3C(C=C12)=NSN=3

Computed Properties

  • Exact Mass: 206.992
  • Monoisotopic Mass: 206.992
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.2A^2
  • XLogP3: 2.6

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